Cas no 319490-90-9 (7-ethoxy-2-hydroxyquinoline-3-carbaldehyde)

• Product Name: 7-ethoxy-2-hydroxyquinoline-3-carbaldehyde
• CAS No: 319490-90-9
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 301270
• PubChem ID: 765517
• Update Time: 2025-07-23

7-ethoxy-2-hydroxyquinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxaldehyde,7-ethoxy-1,2-dihydro-2-oxo-
• 3-Quinolinecarboxaldehyde,7-ethoxy-1,2-dihydro-2-oxo-(9CI)
• 7-ethoxy-2-hydroxyquinoline-3-carbaldehyde
• CS-0450993
• UPCMLD0ENAT5509588:001
• F0342-0035
• 7-ethoxy-2-oxo-1H-quinoline-3-carbaldehyde
• AKOS005624557
• EN300-11686317
• Cambridge id 5809837
• Oprea1_407220
• CBMicro_034473
• BIM-0034418.P001
• SB70796
• Z57116421
• 319490-90-9
• 7-ethoxy-2-oxo-1,2-dihydroquinoline-3-carbaldehyde
• AKOS001203398

• Inchi： 1S/C12H11NO3/c1-2-16-10-4-3-8-5-9(7-14)12(15)13-11(8)6-10/h3-7H,2H2,1H3,(H,13,15)
• InChI Key： CYTKPGMPOSVASD-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2C=C(C=O)C(NC=2C=1)=O

Computed Properties

• Exact Mass: 217.07393
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4

Additional information on 7-ethoxy-2-hydroxyquinoline-3-carbaldehyde

Comprehensive Overview of 7-Ethoxy-2-hydroxyquinoline-3-carbaldehyde (CAS No. 319490-90-9)

7-Ethoxy-2-hydroxyquinoline-3-carbaldehyde (CAS No. 319490-90-9) is a versatile quinoline derivative with significant applications in pharmaceutical research, organic synthesis, and material science. This compound, characterized by its ethoxy and hydroxy functional groups, has garnered attention due to its unique chemical properties and potential as a building block for more complex molecules. Researchers and industries are increasingly exploring its utility in drug discovery, fluorescence probes, and catalysis, making it a subject of interest in modern chemistry.

The molecular structure of 7-ethoxy-2-hydroxyquinoline-3-carbaldehyde features a quinoline core substituted with an ethoxy group at the 7-position, a hydroxyl group at the 2-position, and a formyl group at the 3-position. This arrangement imparts distinct reactivity, enabling its use in Schiff base formation, chelation, and cross-coupling reactions. Its fluorescence properties also make it valuable in developing sensors and imaging agents, aligning with the growing demand for advanced diagnostic tools.

In recent years, the search for sustainable synthesis methods and green chemistry approaches has driven innovation in producing 7-ethoxy-2-hydroxyquinoline-3-carbaldehyde. Researchers are optimizing protocols to reduce waste and energy consumption, addressing environmental concerns while maintaining high yields. This aligns with global trends toward eco-friendly chemical production and the circular economy, topics frequently searched by professionals in the field.

Another area of interest is the compound's role in medicinal chemistry. Its quinoline scaffold is a common motif in antimalarial, anticancer, and antimicrobial agents. Studies suggest that modifications of 7-ethoxy-2-hydroxyquinoline-3-carbaldehyde could enhance bioactivity or selectivity, making it a promising candidate for lead optimization in drug development. This has led to increased inquiries about its structure-activity relationships (SAR) and mechanistic studies.

From a commercial perspective, the demand for high-purity 7-ethoxy-2-hydroxyquinoline-3-carbaldehyde has risen, particularly in the fine chemicals and pharmaceutical intermediates markets. Suppliers emphasize batch consistency, scalability, and regulatory compliance to meet industry standards. Questions about storage conditions, shelf life, and handling precautions are common among buyers, reflecting practical concerns in procurement.

In summary, 7-ethoxy-2-hydroxyquinoline-3-carbaldehyde (CAS No. 319490-90-9) is a multifaceted compound with broad applicability. Its relevance in cutting-edge research, industrial processes, and sustainability initiatives ensures its continued prominence in scientific discourse. As exploration of its properties and applications expands, this compound will likely remain a focal point for innovation in chemistry and related disciplines.